molecular formula C13H14BrFN2O2 B1401417 tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate CAS No. 944904-75-0

tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate

Cat. No. B1401417
CAS RN: 944904-75-0
M. Wt: 329.16 g/mol
InChI Key: LRSRYKHAOOIREJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate is a brominated heterocyclic compound with a five-membered ring structure. It is a useful intermediate in organic synthesis and can be used in the synthesis of various biologically active compounds. The compound has been studied for its potential applications in medicinal chemistry, drug discovery, and pharmaceutical research.

Scientific Research Applications

  • Synthesis and Structural Analysis

    • Tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate, a derivative of tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate, has been synthesized and its structure confirmed by various spectroscopic methods and X-ray diffraction. This compound is significant as an intermediate of 1H-indazole derivatives. Density Functional Theory (DFT) calculations have shown a stable conformer structure, adding to the understanding of its physicochemical properties (Ye et al., 2021).
  • Chemical Procedures and Scalability

    • A scalable procedure for N-1-difluoromethylation of ethyl 6-((tert-butyldiphenylsilyl)oxy)-1H-indazole-3-carboxylate, a related compound, has been described. This procedure provides a safer and more convenient alternative to existing approaches, highlighting its potential for large-scale synthesis (Hong et al., 2020).
  • X-ray Diffraction Studies and Biological Evaluation

    • The compound tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, a relative of the tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate, was synthesized and characterized, including X-ray diffraction studies. Biological evaluation showed moderate anthelmintic activity, contributing to the understanding of its potential biological applications (Sanjeevarayappa et al., 2015).
  • Synthesis of Halomethyl Derivatives and Reactions with Nucleophilic Agents

    • Research on the synthesis of halomethyl derivatives of tert-butylfuran-2-carboxylic acid and their reactions with various nucleophilic agents provides insights into the versatility and reactivity of tert-butyl compounds, which is crucial for developing new synthetic pathways (Pevzner, 2003).

properties

IUPAC Name

tert-butyl 3-(bromomethyl)-5-fluoroindazole-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14BrFN2O2/c1-13(2,3)19-12(18)17-11-5-4-8(15)6-9(11)10(7-14)16-17/h4-6H,7H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LRSRYKHAOOIREJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)F)C(=N1)CBr
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14BrFN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50743692
Record name tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50743692
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

329.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate

CAS RN

944904-75-0
Record name tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50743692
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate
Reactant of Route 2
tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate
Reactant of Route 3
tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.